molecular formula C9H9N3O2 B8699631 5-(Furan-2-yl)-1-methyl-1H-pyrazole-4-carboxamide CAS No. 61621-13-4

5-(Furan-2-yl)-1-methyl-1H-pyrazole-4-carboxamide

Cat. No. B8699631
CAS RN: 61621-13-4
M. Wt: 191.19 g/mol
InChI Key: JRSBGHUNQFGRRJ-UHFFFAOYSA-N
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Description

5-(Furan-2-yl)-1-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C9H9N3O2 and its molecular weight is 191.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(Furan-2-yl)-1-methyl-1H-pyrazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(Furan-2-yl)-1-methyl-1H-pyrazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

61621-13-4

Molecular Formula

C9H9N3O2

Molecular Weight

191.19 g/mol

IUPAC Name

5-(furan-2-yl)-1-methylpyrazole-4-carboxamide

InChI

InChI=1S/C9H9N3O2/c1-12-8(7-3-2-4-14-7)6(5-11-12)9(10)13/h2-5H,1H3,(H2,10,13)

InChI Key

JRSBGHUNQFGRRJ-UHFFFAOYSA-N

Canonical SMILES

CN1C(=C(C=N1)C(=O)N)C2=CC=CO2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Cn1ncc(C#N)c1-c1ccco1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

Stir 1.1 g of 5-(2-furyl)-1-methylpyrazole-4-carbonitrile together with 7 ml of concentrated sulfuric acid for 24 hours at room temperature. Pour the resulting mixture onto ice and adjust its pH-value to 4 with caustic soda. Then extract it with methylene chloride and reduce the organic phase to dryness to obtain 5-(2-furyl)-1-methylpyrazole-4-carboxamide [m.p. 115.5° to 116° C (from ethanol)] with a yield of 91%.
Name
5-(2-furyl)-1-methylpyrazole-4-carbonitrile
Quantity
1.1 g
Type
reactant
Reaction Step One
Quantity
7 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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